Cas no 2138091-06-0 (3-{[2-(Dimethylamino)ethyl](ethyl)amino}-4-(propan-2-yl)cyclohexan-1-ol)
amino}-4-(propan-2-yl)cyclohexan-1-ol structure](https://www.kuujia.com/scimg/cas/2138091-06-0x500.png)
3-{[2-(Dimethylamino)ethyl](ethyl)amino}-4-(propan-2-yl)cyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 2138091-06-0
- EN300-1160986
- 3-{[2-(dimethylamino)ethyl](ethyl)amino}-4-(propan-2-yl)cyclohexan-1-ol
- 3-{[2-(Dimethylamino)ethyl](ethyl)amino}-4-(propan-2-yl)cyclohexan-1-ol
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- Inchi: 1S/C15H32N2O/c1-6-17(10-9-16(4)5)15-11-13(18)7-8-14(15)12(2)3/h12-15,18H,6-11H2,1-5H3
- InChI Key: FGBXIQBIFJCBSQ-UHFFFAOYSA-N
- SMILES: OC1CCC(C(C)C)C(C1)N(CC)CCN(C)C
Computed Properties
- Exact Mass: 256.251463648g/mol
- Monoisotopic Mass: 256.251463648g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.7Ų
- XLogP3: 2.5
3-{[2-(Dimethylamino)ethyl](ethyl)amino}-4-(propan-2-yl)cyclohexan-1-ol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1160986-1.0g |
3-{[2-(dimethylamino)ethyl](ethyl)amino}-4-(propan-2-yl)cyclohexan-1-ol |
2138091-06-0 | 1g |
$0.0 | 2023-06-08 |
3-{[2-(Dimethylamino)ethyl](ethyl)amino}-4-(propan-2-yl)cyclohexan-1-ol Related Literature
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Wai-Kwok Wong,Hongze Liang,Wai-Yeung Wong,Zongwei Cai,King-Fai Li,Kok-Wai Cheah New J. Chem., 2002,26, 275-278
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David L. Bryce Phys. Chem. Chem. Phys., 2006,8, 3379-3382
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Yuan Wang,Yucun Liu,Longyi Jin,Bingzhu Yin Soft Matter, 2016,12, 6373-6384
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Yu Zhang,Jérémy R. Rouxel,Jochen Autschbach,Niranjan Govind,Shaul Mukamel Chem. Sci., 2017,8, 5969-5978
Additional information on 3-{[2-(Dimethylamino)ethyl](ethyl)amino}-4-(propan-2-yl)cyclohexan-1-ol
Comprehensive Overview of 3-{[2-(Dimethylamino)ethyl](ethyl)amino}-4-(propan-2-yl)cyclohexan-1-ol (CAS No. 2138091-06-0)
The compound 3-{[2-(Dimethylamino)ethyl](ethyl)amino}-4-(propan-2-yl)cyclohexan-1-ol (CAS No. 2138091-06-0) is a structurally intricate molecule that has garnered attention in pharmaceutical and chemical research due to its unique functional groups and potential applications. This tertiary amine derivative features a cyclohexanol core substituted with dimethylaminoethyl and ethylamino moieties, alongside an isopropyl group, making it a versatile candidate for drug discovery and material science. Its CAS number 2138091-06-0 serves as a critical identifier for researchers seeking precise chemical data.
In recent years, the demand for specialty amines like 3-{[2-(Dimethylamino)ethyl](ethyl)amino}-4-(propan-2-yl)cyclohexan-1-ol has surged, driven by their role in neuromodulation and receptor targeting. Users frequently search for terms such as "amine-based bioactive compounds" or "cyclohexanol derivatives in medicine," reflecting growing interest in its pharmacological potential. The compound’s multifunctional design aligns with trends in precision medicine, where tailored molecular structures are engineered to enhance efficacy and reduce side effects.
From a synthetic chemistry perspective, the CAS 2138091-06-0 compound exemplifies advancements in stereoselective synthesis. Researchers often inquire about "chiral amine synthesis techniques" or "cyclohexanol functionalization," highlighting its relevance in asymmetric catalysis. The isopropyl and ethylamino groups introduce steric complexity, making it a valuable case study for optimizing yield and purity in multi-step reactions. Such discussions are prevalent in forums focused on green chemistry and sustainable synthesis.
Beyond pharmaceuticals, 3-{[2-(Dimethylamino)ethyl](ethyl)amino}-4-(propan-2-yl)cyclohexan-1-ol has implications in material science. Its polar functional groups enable interactions with polymers and surfaces, sparking searches for "amine-modified materials" and "cyclohexanol-based coatings." These applications resonate with industries prioritizing smart materials and nanotechnology, where molecular customization is key to performance enhancement.
Analytical characterization of this compound involves techniques like NMR spectroscopy and mass spectrometry, topics frequently queried alongside its CAS number 2138091-06-0. The integration of computational modeling (e.g., DFT calculations) further enriches its study, addressing user interest in "molecular property prediction." Such interdisciplinary approaches underscore its role in bridging experimental and theoretical chemistry.
In summary, 3-{[2-(Dimethylamino)ethyl](ethyl)amino}-4-(propan-2-yl)cyclohexan-1-ol represents a convergence of pharmacology, synthetic chemistry, and materials innovation. Its CAS No. 2138091-06-0 ensures traceability in global databases, while its structural features inspire diverse research avenues—from drug design to advanced material engineering. As scientific inquiries evolve, this compound remains a focal point for addressing contemporary challenges in molecular science.
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